Cas no 1361830-66-1 (3-Chloro-2-(2,4-dichlorophenyl)pyridine)

• Product Name: 3-Chloro-2-(2,4-dichlorophenyl)pyridine
• CAS No: 1361830-66-1
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4799278
• Update Time: 2025-10-28

3-Chloro-2-(2,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-7-3-4-8(10(14)6-7)11-9(13)2-1-5-15-11/h1-6H
• InChI Key： CXGZAZMVPQUUEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(2,4-dichlorophenyl)pyridine

Introduction to 3-Chloro-2-(2,4-dichlorophenyl)pyridine (CAS No. 1361830-66-1)

3-Chloro-2-(2,4-dichlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361830-66-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple chlorine atoms and a pyridine ring imparts unique reactivity, enabling its application in diverse chemical transformations.

The compound’s structure consists of a pyridine core substituted with a chloro group at the 3-position and an 2,4-dichlorophenyl group at the 2-position. This specific arrangement of substituents enhances its utility as a building block in medicinal chemistry. The electron-withdrawing nature of the chlorine atoms increases the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are pivotal in drug discovery processes.

In recent years, 3-Chloro-2-(2,4-dichlorophenyl)pyridine has been explored for its potential in developing novel therapeutic agents. Its scaffold is reminiscent of many known pharmacophores, suggesting that derivatives of this compound may exhibit desirable biological activities. For instance, studies have hinted at its role in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The dichlorophenyl moiety, in particular, is often associated with enhanced binding affinity to biological targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions.

One of the most compelling aspects of 3-Chloro-2-(2,4-dichlorophenyl)pyridine is its synthetic flexibility. Researchers have leveraged this compound to construct more complex molecules through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions, expanding the chemical space available for drug design. Moreover, the chloro substituents can be further functionalized via palladium-catalyzed reactions, enabling the creation of diverse derivatives with tailored properties.

Recent advancements in computational chemistry have also highlighted the importance of 3-Chloro-2-(2,4-dichlorophenyl)pyridine as a key intermediate. Molecular modeling studies suggest that this compound can serve as a scaffold for designing molecules with improved solubility and metabolic stability. These properties are critical for drug candidates that need to traverse biological membranes and withstand enzymatic degradation. By optimizing the electronic and steric environment around the pyridine ring, researchers can enhance the pharmacokinetic profiles of derived compounds.

The agrochemical industry has also shown interest in 3-Chloro-2-(2,4-dichlorophenyl)pyridine due to its potential as a precursor for novel pesticides. Its structural features suggest that it could be used to develop herbicides or insecticides with improved efficacy and selectivity. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes essential for plant growth or pest survival. Such applications align with the growing demand for environmentally friendly agrochemicals that minimize ecological impact.

From a synthetic chemistry perspective, 3-Chloro-2-(2,4-dichlorophenyl)pyridine exemplifies the power of heterocyclic compounds in drug discovery. Its unique combination of functional groups allows for diverse modifications while maintaining structural integrity. This balance between reactivity and stability makes it an indispensable tool for synthetic chemists working on complex molecular architectures.

The future prospects of 3-Chloro-2-(2,4-dichlorophenyl)pyridine are promising, driven by ongoing research in medicinal chemistry and materials science. As new synthetic methodologies emerge, the potential applications of this compound will continue to expand. Collaborative efforts between academia and industry will be essential to fully harness its therapeutic and industrial potential.